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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzamide

Cat. No.: B157546

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 3-
(Trifluoromethyl)benzamide, a key building block in medicinal chemistry and materials
science. This document includes a summary of commercial suppliers, detailed experimental
protocols for its synthesis, and visual representations of relevant chemical processes and
signaling pathways.

Commercial Sourcing of 3-
(Trifluoromethyl)benzamide

3-(Trifluoromethyl)benzamide is readily available from a variety of chemical suppliers. The
purity of the commercially available compound is typically high, often exceeding 98%.
Researchers can procure this chemical in quantities ranging from grams to kilograms, catering
to both small-scale laboratory research and larger-scale drug development needs. Below is a
summary of representative suppliers and their product offerings.
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. Catalog . Available
Supplier Purity . CAS Number
Number Quantities

Thermo Scientific 10795711 98% 5¢ 1801-10-1
Sigma-Aldrich 548146 98% - (Discontinued) 1801-10-1
Matrix Scientific 005389 - 59,25¢9,100¢g 1801-10-1
Santa Cruz

_ sc-280004 >98% - 1801-10-1
Biotechnology
Abound Chem - - 5¢g -
CookeChem - 98% - 1801-10-1
J&K
SCIENTIFIC - 98% 59,25¢ 1801-10-1
LTD.
Alfa Aesar B20049 98% 59 1801-10-1
Energy Chemical - 98% 50,259 1801-10-1

Note: Availability and pricing are subject to change. Please consult the suppliers’ websites for
the most current information. While some suppliers list CAS 349-97-3, this appears to be for an
isomer and 1801-10-1 is the correct CAS number for 3-(Trifluoromethyl)benzamide.

Physicochemical Properties

Property Value Reference
Molecular Formula CsHesFsNO

Molecular Weight 189.13 g/mol [1]

Melting Point 124-127 °C (lit.) [2]
Appearance White solid [3]

SMILES NC(=0O)clccec(cl)C(F)(F)F [1]

InChi Key XBGXGCOLWCMVOI- 1]

UHFFFAOYSA-N
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Experimental Protocols

The trifluoromethyl group is a valuable pharmacophore in drug discovery due to its ability to
enhance metabolic stability, binding affinity, and lipophilicity.[4] 3-(Trifluoromethyl)benzamide
serves as a crucial intermediate in the synthesis of various pharmaceutically active molecules.

Synthesis of 3-(Trifluoromethyl)benzamide via
Hydrolysis of 3-(Trifluoromethyl)benzonitrile

A common and straightforward method for the preparation of 3-(Trifluoromethyl)benzamide is
the hydrolysis of the corresponding nitrile. The following protocol is a representative example
based on similar documented procedures.

Materials:

3-(Trifluoromethyl)benzonitrile

Sodium hydroxide (NaOH)

Water

Hydrochloric acid (HCI) for neutralization

Suitable organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-
(Trifluoromethyl)benzonitrile in an aqueous solution of sodium hydroxide (e.g., 2 M).

Heat the reaction mixture to reflux (approximately 100 °C) and maintain for 2-4 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Acidify the reaction mixture with hydrochloric acid until a white precipitate forms.
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o Collect the solid product by vacuum filtration and wash with cold water.

» For further purification, the crude product can be recrystallized from a suitable solvent
system (e.g., ethanol/water).

e Dry the purified 3-(Trifluoromethyl)benzamide under vacuum to yield a white solid.

Visualization of Key Processes
Chemical Procurement Workflow

The following diagram illustrates a typical workflow for procuring a chemical like 3-
(Trifluoromethyl)benzamide for research purposes.
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Figure 1. A streamlined workflow for the procurement of laboratory chemicals.
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Synthetic Pathway: Hydrolysis of a Benzonitrile

This diagram outlines the general chemical transformation for the synthesis of a benzamide
from its corresponding benzonitrile precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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